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Compound of Interest

Compound Name: JC-171

CAS No.: 2112809-98-8

Cat. No.: B608175

Get Quote

Introduction & Scope
JC-171 is a potent, selective small-molecule inhibitor of the NLRP3 inflammasome, widely used

to study inflammatory pathways and multiple sclerosis models. Unlike generic reagents, the

biological efficacy of JC-171 (IC50 ~8.45 µM in cellular assays) is strictly dependent on precise

solvation. Improper stock preparation can lead to micro-precipitation, resulting in "silent"

experimental failure where the effective concentration is significantly lower than calculated.

This protocol details the gravimetric and volumetric standards for preparing JC-171 in Dimethyl

Sulfoxide (DMSO). It prioritizes anhydrous conditions to maximize stability and employs a self-

validating workflow to ensure every aliquot is bioactive.

Physicochemical Profile
Understanding the molecule is the first step to successful formulation.
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Property Specification Critical Implication

Compound Name JC-171 Selective NLRP3 Inhibitor

CAS Number 2112809-98-8 Verification ID

Molecular Formula C₁₆H₁₇ClN₂O₅S Contains sulfonamide moiety

Molecular Weight 384.83 g/mol Basis for Molarity calculations

Solubility (DMSO) ≥ 50 mM (19.24 mg/mL)
Recommended Stock: 10 mM

or 50 mM

Solubility (Water) Insoluble
Do NOT dissolve directly in

aqueous buffer

Appearance White to off-white solid Visual QC baseline

Materials & Equipment
Reagents

JC-171 Solid: Stored at -20°C (1 year) or -80°C (2 years), protected from light.

DMSO (Dimethyl Sulfoxide):Anhydrous grade (≥99.9%, water content <0.005%).

Why? Water accumulation in hygroscopic DMSO promotes hydrolysis and reduces the

solubility limit of hydrophobic compounds like JC-171.

Equipment
Analytical Balance: Precision to 0.01 mg (if weighing bulk powder).

Vortex Mixer: Variable speed.

Ultrasonic Water Bath: For breaking stubborn crystal lattices (Do not use probe sonicators).

Glass Vials: Amber borosilicate glass with PTFE-lined caps.

Why? Avoids plasticizer leaching and protects from photodegradation.
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Protocol: Stock Solution Preparation
Phase 1: Preparation & Calculation
Step 1: Equilibration Remove the JC-171 vial from the freezer and allow it to equilibrate to

room temperature (approx. 15–20 mins) before opening.

Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the

hygroscopic powder, causing weighing errors and potential hydrolysis.

Step 2: Molarity Calculation Use the following standardized volumes to achieve target

concentrations.

Table 1: Reconstitution Volumes for JC-171 (MW: 384.83 g/mol )

Amount of JC-171 Target Conc.
Volume of
Anhydrous DMSO

Application

1 mg 10 mM 259.9 µL
Standard Cell Culture

(Low DMSO %)

1 mg 50 mM 52.0 µL
High-Dose

Animal/Stock Storage

5 mg 10 mM 1299.3 µL (~1.30 mL) Bulk Stock

5 mg 50 mM 259.9 µL Concentrated Stock

10 mg 50 mM 519.7 µL
High-Throughput

Screening

Formula:

Phase 2: Solubilization
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Step 3: Solvent Addition Add the calculated volume of anhydrous DMSO directly to the vial.

Technique: Use reverse pipetting for viscous solvents like DMSO to ensure accurate volume

delivery.

Step 4: Mechanical Dissolution

Vortex vigorously for 30–60 seconds.

Inspect: Hold the vial up to a light source.

Sonication (Conditional): If visible particulates remain, sonicate in a water bath at room

temperature for 2–5 minutes.

Warning: Monitor temperature.[1] Heat can degrade the sulfonamide bond.

Step 5: The "Self-Validating" Check Before aliquoting, perform a Visual Clarity Test:

Tilt the vial 45°.

Observe the meniscus and the bottom of the vial.

Pass: Solution is completely clear, colorless to faint yellow, with no turbidity.

Fail: Visible specks or "swirling" refraction lines indicate incomplete solvation. Repeat Step 4.

Phase 3: Storage
Step 6: Aliquoting Divide the stock into single-use aliquots (e.g., 20–50 µL) in amber

microtubes.

Why? JC-171 is stable in DMSO at -80°C for 6 months, but repeated freeze-thaw cycles

introduce moisture and oxygen, accelerating degradation.

Usage in Biological Assays
Workflow Visualization
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The following diagram illustrates the critical path from solid powder to cellular assay,

highlighting the "Solvent Front" dilution strategy to minimize cytotoxicity.

Quality Control Gate
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(Vortex/Sonicate) Intermediate Dilution
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(Keep in DMSO) Cell Culture Media

(Final Assay Conc.)

 1:1000 Dilution
(Max 0.1% DMSO)

Click to download full resolution via product page

Caption: Workflow for JC-171 preparation. Note the intermediate dilution step in DMSO to

ensure solubility before introducing the compound to aqueous media.

Dilution Protocol (The 1:1000 Rule)
To treat cells with 10 µM JC-171:

Prepare Intermediate: Dilute 50 mM Stock 1:5 in DMSO

10 mM.

Final Spike: Dilute the 10 mM intermediate 1:1000 into cell culture media.

Final Concentration: 10 µM.

Final DMSO: 0.1% (Non-toxic to most cell lines).

Warning: Do not dilute the 50 mM stock directly into media to reach 10 µM if it requires a large

volume, as the rapid change in polarity can cause the compound to "crash out" (precipitate)

instantly.

Troubleshooting & FAQ
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Issue Probable Cause Corrective Action

Precipitate upon thawing
DMSO freezing/moisture

ingress

Warm to 37°C for 5 mins;

Vortex. If solid persists,

discard.

Cytotoxicity in Vehicle Control DMSO % too high

Ensure final DMSO < 0.1%.

Include a "DMSO-only" control

group.

Inconsistent IC50 data
Compound degraded or

precipitated

Use fresh aliquots. Verify stock

clarity. Check pipette

calibration for viscous DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: High-Integrity Preparation of JC-171
Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608175/docs#application-note-high-integrity-
preparation-of-jc-171-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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